Cas no 1807203-71-9 (2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride)

• Product Name: 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride
• CAS No: 1807203-71-9
• MF: C₁₀H₉Cl₂NO₂S
• MW: 278.154959440231
• CID: 5038217
• Update Time: 2025-10-30

2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride

• Inchi： 1S/C10H9Cl2NO2S/c1-2-8-3-7(6-13)4-10(9(8)5-11)16(12,14)15/h3-4H,2,5H2,1H3
• InChI Key： JGSFLSLMDDQGPG-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C#N)=CC=1CC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 381
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride

Research Briefing on 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride (CAS: 1807203-71-9)

2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride (CAS: 1807203-71-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is primarily utilized as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and targeted drug delivery.

The compound's unique structural features, such as the chloromethyl and cyano functional groups, make it a versatile building block for chemical modifications. Researchers have exploited these properties to design and synthesize compounds with enhanced biological activity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride in the development of potent protease inhibitors, which showed promising results in preclinical models of inflammatory diseases.

In addition to its applications in drug discovery, this compound has also been investigated for its potential in material science. A recent report in Advanced Materials highlighted its use in the synthesis of functionalized polymers with applications in drug delivery systems. The sulfonyl chloride moiety facilitates covalent bonding with various nucleophiles, enabling the creation of stable and biocompatible materials.

Despite its promising applications, the handling and synthesis of 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride require stringent safety measures due to its reactive nature. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve yield and reduce hazardous byproducts. For example, a 2024 study in Organic Process Research & Development described a novel catalytic approach that significantly enhanced the efficiency of its synthesis while minimizing environmental impact.

Looking ahead, the continued exploration of 2-Chloromethyl-5-cyano-3-ethylbenzenesulfonyl chloride is expected to yield further innovations in both pharmaceutical and material science domains. Ongoing research aims to expand its utility in the design of next-generation therapeutics and functional materials, underscoring its importance as a valuable chemical entity in modern scientific research.